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Despite extensive investigation, a definitive crystal structure for the sesquiterpene vaginatin,

first isolated from Selinum vaginatum, remains unavailable in the public domain. The

foundational 1968 publication announcing its structure elucidation does not appear to contain

X-ray crystallographic data, and subsequent searches of crystallographic databases have not

yielded any pertinent information. This lack of primary data precludes the creation of an in-

depth technical guide on its crystal structure.

Vaginatin, a sesquiterpene with the molecular formula C20H30O4, was first identified in the

root extract of Selinum vaginatum. The initial structural characterization was reported in a 1968

article in Chemical Communications by Mesta, Paknikar, and Bhattacharyya. However, access

to the full text of this seminal paper is restricted, and available abstracts and citations do not

indicate that X-ray crystallography was the method used for structure determination. It is

plausible that the structure was deduced through other spectroscopic methods, such as

Nuclear Magnetic Resonance (NMR), and chemical degradation, which were common

techniques of that era.

A thorough search of prominent crystallographic databases, including the Cambridge Structural

Database (CSD) and the Crystallography Open Database (COD), did not reveal any entries for

vaginatin. This suggests that either a single-crystal X-ray diffraction analysis of vaginatin has

never been performed, or the results have not been deposited in these public repositories.

A patent application concerning the use of vaginatin for the treatment of obesity does provide

a 2D chemical structure of the molecule. This information, while valuable, does not offer the
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three-dimensional atomic coordinates and detailed geometric parameters that a crystal

structure analysis would provide.

Without the crystallographic data, it is not possible to fulfill the core requirements of a technical

guide on the crystal structure of vaginatin. Specifically, the following essential components

cannot be generated:

Quantitative Data Presentation: Tables summarizing unit cell dimensions, space group,

resolution, bond lengths, and bond angles cannot be created.

Experimental Protocols: Detailed methodologies for crystallization, X-ray data collection, and

structure refinement are absent.

Visualization of Signaling Pathways and Experimental Workflows: While the biological

activity of vaginatin is being explored, the lack of a crystal structure prevents a detailed,

structure-based understanding of its mechanism of action and the creation of accurate

diagrams of its interactions with biological targets.

In conclusion, while the chemical structure of vaginatin is known, its three-dimensional crystal

structure remains uncharacterized in the accessible scientific literature. Future research

involving the successful crystallization of vaginatin and subsequent X-ray diffraction analysis

would be necessary to provide the data required for a comprehensive technical guide on its

solid-state architecture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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